Cas no 466639-56-5 (3-?bromo-?2,?6-?dichloro-?5-?fluoroBenzonitrile)

• Product Name: 3-?bromo-?2,?6-?dichloro-?5-?fluoroBenzonitrile
• CAS No: 466639-56-5
• MF: C₇HBrCl₂FN
• MW: 268.897942304611
• CID: 2113330
• PubChem ID: 23431790
• Update Time: 2025-04-21

3-?bromo-?2,?6-?dichloro-?5-?fluoroBenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-?bromo-?2,?6-?dichloro-?5-?fluoroBenzonitrile
• SCHEMBL5704367
• DA-25566
• 466639-56-5
• 3-cyano-2,4-dichloro-5-fluorobromobenzene
• KGQMGNLCSQAIFJ-UHFFFAOYSA-N

• Inchi： 1S/C7HBrCl2FN/c8-4-1-5(11)7(10)3(2-12)6(4)9/h1H
• InChI Key： KGQMGNLCSQAIFJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(C#N)=C1Cl)Cl)F

Computed Properties

• Exact Mass: 266.86535Da
• Monoisotopic Mass: 266.86535Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.8Ų